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Compound of Interest

Compound Name: DL-Histidine-d3

Cat. No.: B1433912 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for a secure and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of DL-Histidine-d3, a deuterated form of the amino acid histidine used as an internal

standard in quantitative analysis. While DL-Histidine and its common salts are generally not

classified as hazardous, prudent laboratory practices should always be observed. The

deuterated form, DL-Histidine-d3, is also not considered hazardous for transport; however,

specific safety precautions should be taken due to potential irritation upon contact.

Safety and Handling
Before disposal, it is crucial to handle DL-Histidine-d3 with appropriate care. Always consult

the specific Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE):

When handling DL-Histidine-d3, especially in its solid form, the following personal protective

equipment should be worn to minimize exposure:
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Wear chemical safety goggles

or glasses to protect against

dust particles.

Hand Protection Gloves

Chemical-resistant gloves,

such as nitrile, are

recommended to prevent skin

contact.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

clothing.

Respiratory Protection Dust Respirator

Use a dust respirator or work

in a well-ventilated area, such

as a fume hood, to avoid

inhalation of the powder.[1]

Hazard Information:

While not classified as a hazardous substance, DL-Histidine-d3 may cause irritation upon

contact.[1] The primary routes of potential exposure are inhalation, ingestion, and skin or eye

contact.

Exposure Route Potential Health Effects

Inhalation
May be harmful if inhaled and may cause

respiratory tract irritation.[1]

Ingestion May be harmful if swallowed.[1]

Skin Contact
May be harmful if absorbed through the skin and

may cause skin irritation.[1]

Eye Contact May cause eye irritation.[1]

In case of exposure, follow standard first-aid measures as outlined in the product's SDS.
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Disposal Procedures
The proper disposal of DL-Histidine-d3 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance. The following procedures

outline the recommended steps for different waste streams.

Unused or Expired Solid DL-Histidine-d3
Containerization: If the material is in its original container, ensure it is securely sealed. If

transferring from another container, avoid generating dust.

Labeling: The waste container must be clearly labeled as "Solid Chemical Waste" and

include the chemical name "DL-Histidine-d3".

Collection: Place the sealed and labeled container in a designated hazardous waste

collection area. Consult your institution's hazardous waste management guidelines for

specific instructions.

Contaminated Labware and Consumables
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Waste Stream Recommended Disposal Method

Glassware

Rinse with a suitable solvent (e.g., methanol,

acetone). Collect the solvent rinse as hazardous

liquid waste. After rinsing, the glassware can

typically be washed with soap and water.

Pipette tips, weighing paper, etc.

Place all contaminated solid items in a

designated solid waste container labeled for

chemical waste.

Aqueous Waste from Extractions

Neutralize if acidic or basic. Check local

regulations for discharge limits of organic

content. Depending on the concentration and

local rules, it may require collection as

hazardous aqueous waste.

Solutions (e.g., in buffers)

Collect in a labeled hazardous waste container.

Do not pour down the drain unless specifically

permitted by your institution's environmental

health and safety office.

Spill Management
In the event of a spill, a clear and immediate response is necessary to contain the material and

prevent exposure.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Communicate: Inform your supervisor and laboratory safety officer.

Contain: For a small solid spill, carefully sweep it up to avoid creating dust and place it in a

labeled hazardous waste container. For a liquid spill, use an appropriate absorbent material,

collect it in a sealed container, and dispose of it as hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of waste

generated from experiments involving DL-Histidine-d3.

Disposal Workflow for DL-Histidine-d3 Waste.

By adhering to these procedures, laboratory personnel can ensure the safe handling and

disposal of DL-Histidine-d3, minimizing environmental impact and maintaining a safe working

environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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